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Territrem C storage conditions stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Territrem C

CAS No.: 89020-33-7

Cat. No.: S598970

Territrem C Basic Properties

The table below summarizes the key identified properties of Territrem C from the search results.

Property Description

Name Territrem C [1]

Type Tremorgenic mycotoxin [1]

Producing Organism Aspergillus terreus [1]

Molecular Formula C2sH32009 [1]

Molecular Weight 512.20 g/mol [1]

Key Structural Difference Possesses a 4-hydroxy-3,5-dimethoxy phenyl group (Territrem B has
from Territrem B a 3,4,5-trimethoxy phenyl group) [1]

Known Handling Risks & Inferred Storage Guidelines

Based on its classification as a mycotoxin and general stability principles for such compounds, here are the

critical handling considerations:
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e Toxicity: Territrem C is a tremorgenic mycotoxin, indicating it affects the nervous system. You

must handle it with extreme caution, using appropriate personal protective equipment (PPE) and
procedures for highly potent compounds [1].

¢ Inferred Storage Conditions: While explicit data is unavailable, the following storage conditions are
recommended for most organic compounds and mycotoxins to prevent degradation [2] [3]:
o Temperature: Store at -20°C + 5°C or lower for long-term preservation.
o Form: Store as a solid, protected from light in a tightly sealed container.

o Humidity: Control humidity to prevent hydrolysis or hydrate formation, using desiccants if
necessary [3].

¢ Stability-Indicating Factors: Territrem C's structure suggests potential sensitivity to:
o Oxidation: The aromatic and complex structure may be susceptible. Store under an inert
atmosphere (e.g., nitrogen) if possible [3].
o Hydrolysis: The ester or lactone linkages common in tremorgenic mycotoxins can be
vulnerable to moisture [3].
o Photolysis: The conjugated system may be light-sensitive [3].

Experimental Protocol for Stability Testing

To establish definitive storage conditions, you will need to determine the shelf-life through stability studies.

The following protocol is based on CLSI EP25-A and ICH guidelines [4] [2].
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Methodology Details
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e Study Design: An isochronous design is highly recommended [4]. Remove samples from primary
storage on each test day and immediately transfer them to ultra-low conditions (e.g., -70°C) to halt
degradation. Analyze all samples in a single, randomized batch at the end to minimize analytical
variability.

e Test Samples: Use a minimum of three independent lots of Territrem C to account for batch-to-
batch variation [4].

o Key Attributes to Monitor:

o Chemical Purity: Use HPLC or LC-MS to track the disappearance of Territrem C and the
appearance of degradation products.

o Physical Characteristics: Monitor for changes in color, crystal form, or the appearance of new
polymorphs or hydrates using techniques like XRPD or DSC [3].

o Data Analysis: Plot the percentage of remaining Territrem C over time for each storage condition.
Use statistical models (e.g., regression analysis with confidence intervals) to determine the time point
at which the compound first falls outside the acceptance criteria, establishing the shelf-life [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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